[5',5''-2H2]2'-deoxyadenosine 1-hydrate
Overview
Description
[5’,5’‘-2H2]2’-deoxyadenosine 1-hydrate is a chemical compound used in scientific research. It serves as a crucial tool for studying DNA and RNA modifications. Its unique properties enable investigations into the functions and mechanisms of nucleic acids, providing valuable insights into genetic processes .
Synthesis Analysis
The synthesis of [5’,5’‘-2H2]2’-deoxyadenosine 1-hydrate involves labeling the 2’-deoxyadenosine monohydrate molecule with deuterium isotopes. This labeled analogue is essential for tracing and understanding biochemical pathways and interactions within nucleic acids. Researchers employ specialized synthetic methods to introduce deuterium atoms into the adenosine structure, resulting in the desired compound .
Molecular Structure Analysis
- The compound exists as a monohydrate, with one water molecule associated with each molecule of 2’-deoxyadenosine .
Chemical Reactions Analysis
[5’,5’‘-2H2]2’-deoxyadenosine 1-hydrate participates in various chemical reactions relevant to nucleic acid metabolism. These reactions include phosphorylation, glycosidic bond formation, and interactions with enzymes involved in DNA replication and repair. Researchers use this labeled compound to investigate the kinetics and thermodynamics of these reactions .
Physical and Chemical Properties Analysis
Mechanism of Action
The mechanism of action of [5’,5’‘-2H2]2’-deoxyadenosine 1-hydrate lies in its incorporation into DNA during replication and transcription. As a labeled analogue, it allows researchers to track the movement of deuterium-labeled nucleotides within the genome. By understanding how it interacts with DNA polymerases and other enzymes, scientists gain insights into DNA synthesis and repair processes .
Safety and Hazards
As with any chemical compound, safety precautions should be followed. Researchers handling [5’,5’‘-2H2]2’-deoxyadenosine 1-hydrate must adhere to standard laboratory practices, including proper protective gear, ventilation, and waste disposal. Consult Material Safety Data Sheets (MSDS) for specific safety information .
Properties
IUPAC Name |
(2R,3S,5R)-5-(6-aminopurin-9-yl)-2-[dideuterio(hydroxy)methyl]oxolan-3-ol;hydrate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13N5O3.H2O/c11-9-8-10(13-3-12-9)15(4-14-8)7-1-5(17)6(2-16)18-7;/h3-7,16-17H,1-2H2,(H2,11,12,13);1H2/t5-,6+,7+;/m0./s1/i2D2; | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WZJWHIMNXWKNTO-SUJLILKXSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C(OC1N2C=NC3=C(N=CN=C32)N)CO)O.O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]C([2H])([C@@H]1[C@H](C[C@@H](O1)N2C=NC3=C(N=CN=C32)N)O)O.O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15N5O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30745896 | |
Record name | 2'-Deoxy(C~5'~,C~5'~-~2~H_2_)adenosine--water (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30745896 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
271.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
478510-81-5 | |
Record name | 2'-Deoxy(C~5'~,C~5'~-~2~H_2_)adenosine--water (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30745896 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 478510-81-5 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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